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Compound of Interest

Compound Name: 3-Pyridinesulfonate

Cat. No.: B15499124

CAS Number: 636-73-7 Molecular Formula: CsHsNOsS Molecular Weight: 159.16 g/mol [1][2]

This technical guide provides an in-depth overview of 3-Pyridinesulfonate, also known as 3-
Pyridinesulfonic acid, a versatile heterocyclic organic compound. It serves as a crucial building
block and intermediate in a wide range of applications, from pharmaceutical synthesis to
materials science.[3][4][5] This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, and key applications.

Physicochemical and Quantitative Data

The following tables summarize the key physicochemical and quantitative data for 3-
Pyridinesulfonic acid.
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Property Value Reference
CAS Number 636-73-7 [11161[7]
Molecular Formula CsHsNOsS [1][6]
Molecular Weight 159.16 g/mol [11061[7]
Appearance White to off-white crystalline 1]

powder
Melting Point >300 °C [1][2]
Solubility Soluble in water [1]
Purity >98% [6]

Synthesis of 3-Pyridinesulfonic Acid

The industrial production of 3-Pyridinesulfonic acid is a multi-step process that typically begins
with the oxidation of 3-chloropyridine. This is followed by a sulfonation step and subsequent
reduction to yield the final product.[8]

Experimental Protocol: Synthesis from 3-Chloropyridine

This protocol outlines a common method for the synthesis of 3-Pyridinesulfonic acid.
Step 1: Oxidation of 3-Chloropyridine to 3-Chloro-pyridine-N-oxide
¢ Dissolve 3-chloropyridine in a suitable solvent, such as acetic acid.

e Add an oxidizing agent, for instance, hydrogen peroxide, to the solution. This reaction is
typically carried out at a controlled temperature, ranging from room temperature up to
approximately 100°C.[8]

e The resulting 3-chloro-pyridine-N-oxide can be separated from the reaction mixture using
solvents or by precipitation with inorganic or organic bases.[8]

Step 2: Sulfonation of 3-Chloro-pyridine-N-oxide
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e The separated 3-chloro-pyridine-N-oxide is then reacted with a sulfonating agent.

¢ This reaction introduces the sulfonic acid group onto the pyridine ring, forming pyridine-3-
sulfonic acid-N-oxide.

Step 3: Reduction of Pyridine-3-sulfonic acid-N-oxide

The pyridine-3-sulfonic acid-N-oxide intermediate is then reduced to remove the N-oxide.
o A common method for this step is catalytic hydrogenation.

» The crude solution of pyridine-3-sulfonic acid-N-oxide can be made alkaline with sodium
hydroxide and then hydrogenated in the presence of a catalyst like Raney nickel.[8]

e The hydrogenation is typically carried out at elevated temperatures (e.g., 100°C) and
pressures (e.g., 7 bars).[8]

 After the reaction is complete, the catalyst is filtered off, and the 3-Pyridinesulfonic acid is
isolated from the solution.
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Synthetic pathway for 3-Pyridinesulfonic acid.

Applications in Research and Drug Development

3-Pyridinesulfonic acid is a valuable precursor in the synthesis of a variety of organic
molecules. Its utility stems from the presence of both a pyridine ring, a common scaffold in
pharmaceuticals, and a sulfonic acid group, which can be used to modulate solubility and for
further chemical transformations.[3][4]

Pharmaceutical Intermediate

While 3-Pyridinesulfonic acid itself is not typically the active pharmaceutical ingredient, it serves
as a key intermediate in the production of various drugs.[1] Notably, it is recognized as an
impurity of Vonoprazan, a potassium-competitive acid blocker used for treating acid-related
gastrointestinal disorders.[9] This highlights its role as a building block in the synthesis of
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complex pharmaceutical compounds. The pyridine moiety is a prevalent feature in many FDA-
approved drugs due to its ability to engage in hydrogen bonding and 11—t stacking interactions
with biological targets, thereby enhancing binding affinity and specificity.[10]

Other Industrial Applications

Beyond its role in pharmaceuticals, 3-Pyridinesulfonic acid has several other industrial
applications:

o Electroplating: It is used as an additive in electroplating baths to improve the quality and
uniformity of metal coatings.[1]

e Dyes: It is an intermediate in the manufacturing of water-soluble reactive dyes.[4][8]

o Catalysis: The sulfonic acid group contributes to its use in catalyst development, where it can
enhance catalytic activity and selectivity.[4]

o Materials Science: It is employed in modifying biomolecules and in the creation of novel
functional materials.[4]

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information detailing the specific biological activities
or signaling pathways directly modulated by 3-Pyridinesulfonic acid as a standalone molecule.
Its primary role in the life sciences appears to be that of a chemical intermediate. However, the
broader class of pyridine-containing compounds exhibits a vast range of biological activities,
including antimicrobial, anticancer, and anti-inflammatory properties.[11] Derivatives of
pyridinesulfonamides, which can be synthesized from 3-Pyridinesulfonic acid, are known to act
as inhibitors of enzymes such as carbonic anhydrase.[12] Further research is needed to
elucidate any intrinsic biological effects of 3-Pyridinesulfonic acid itself.
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Role of 3-Pyridinesulfonic acid as a key intermediate.

Safety and Handling

3-Pyridinesulfonic acid is a corrosive substance and should be handled with appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat. It is important
to avoid inhalation of dust and contact with skin and eyes. Store in a cool, dry, and well-
ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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